Cas no 2171768-98-0 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid
• CAS No: 2171768-98-0
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6197293
• PubChem ID: 165501836
• Update Time: 2025-08-03

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid
• 2171768-98-0
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid
• EN300-1494301

• Inchi： 1S/C25H25N3O5S/c1-2-20(24(30)31)28-23(29)21-14-34-22(27-21)11-12-26-25(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,26,32)(H,28,29)(H,30,31)
• InChI Key： MMZGLKCJVDEPDD-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC(C(=O)O)CC)=O)N=C1CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 146Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid

Comprehensive Analysis of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171768-98-0)

In the realm of peptide synthesis and medicinal chemistry, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171768-98-0) has emerged as a critical building block. This compound, often abbreviated as Fmoc-Thz-Abu-OH, integrates the Fmoc-protected aminoethylthiazole moiety with a butanoic acid backbone, making it invaluable for designing novel therapeutics and biomaterials. Researchers are increasingly focusing on its applications in drug discovery, peptide-based vaccines, and targeted drug delivery systems, aligning with the growing demand for precision medicine.

The structural uniqueness of CAS No. 2171768-98-0 lies in its hybrid architecture, combining a thiazole ring—a heterocycle known for its bioactivity—with an Fmoc-protected amine. This design enhances stability during solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation workflows. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. As AI-driven molecular modeling gains traction, compounds like this are being virtually screened for kinase inhibition and allosteric modulation, addressing frequent search queries like "peptide therapeutics for cancer" or "Fmoc-amino acid derivatives."

From a synthetic perspective, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid offers exceptional compatibility with automated peptide synthesizers, a key consideration for high-throughput labs. Its thiazole-4-carboxamide group also enables click chemistry applications, resonating with trends in biocompatible nanomaterials. Industry reports suggest rising procurement of this CAS-registered compound by CROs (Contract Research Organizations) working on ADC (Antibody-Drug Conjugate) platforms—a sector projected to exceed $10 billion by 2026.

Quality control of CAS No. 2171768-98-0 demands rigorous HPLC and MS characterization, topics frequently searched alongside "peptide purity standards." The Fmoc group’s UV activity facilitates real-time monitoring during synthesis, while the butanoic acid terminus allows further functionalization via amide coupling—a process central to trending discussions on green chemistry and solvent-free reactions. Notably, its stability under microwave-assisted synthesis conditions makes it relevant to sustainable lab practices.

In conclusion, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid represents a nexus of innovation across peptide engineering, therapeutic development, and material science. Its CAS registry (2171768-98-0) ensures traceability in publications and patents, while its multifunctional design answers pressing needs in personalized medicine and biodegradable polymers—fields generating exponential search traffic in 2024.